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Compound of Interest

Compound Name: C-7280948

Cat. No.: B1668186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and best practices for the dissolution of C-
7280948, a selective protein arginine methyltransferase 1 (PRMT1) inhibitor, in dimethyl

sulfoxide (DMSO). Adherence to these guidelines is crucial for ensuring the compound's

stability, solubility, and optimal performance in downstream applications.

Compound Information
Compound Name: C-7280948

CAS Number: 587850-67-7[1]

Molecular Formula: C₁₄H₁₆N₂O₂S[1]

Molecular Weight: 276.36 g/mol [2]

Mechanism of Action: C-7280948 is an inhibitor of PRMT1, an enzyme that catalyzes the

transfer of methyl groups to arginine residues on histone and non-histone proteins.[1][3][4]

This inhibition has been shown to play a role in hormone-dependent cancers and mixed

lineage leukemia.[1][5] The reported IC₅₀ value for C-7280948 against hPRMT1 is

approximately 12.75 µM.[2][3][5]
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C-7280948 exhibits good solubility in DMSO. However, the reported solubility can vary

between suppliers. It is imperative to use fresh, anhydrous DMSO, as hygroscopic DMSO can

significantly impact the solubility of the compound.[3][4]

Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(mM)

Source

DMSO ≥ 38 mg/mL ≥ 137.51 mM MedchemExpress[3]

DMSO 20 mg/mL ~72.37 mM Cayman Chemical[1]

DMSO 55 mg/mL 199.02 mM Selleck Chemicals[4]

Experimental Protocols
Preparation of a High-Concentration Stock Solution
(e.g., 10 mM)
This protocol describes the preparation of a 10 mM stock solution of C-7280948 in DMSO.

Materials:

C-7280948 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of C-7280948:

To prepare 1 mL of a 10 mM stock solution, you will need:
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Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 276.36 g/mol * (1000 mg / 1 g) =

2.7636 mg

Weigh the C-7280948:

Carefully weigh out approximately 2.76 mg of C-7280948 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the C-7280948.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[6] Gentle warming (to no more than 37°C) can also aid dissolution, but be

cautious of potential compound degradation.

Visually inspect for complete dissolution:

Ensure the solution is clear and free of any visible particulates.

Storage:

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[3]

[7]

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months or longer, as recommended by the supplier).[3][7]
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Workflow: Preparing C-7280948 Stock Solution

1. Weigh C-7280948 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Visually Inspect for Clarity

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing a C-7280948 stock solution.

Preparation of Working Solutions
It is critical to avoid precipitation of the compound when diluting the DMSO stock solution into

aqueous buffers or cell culture media. The final concentration of DMSO in the assay should be

kept as low as possible, typically below 0.5%, and ideally below 0.1%, to prevent solvent-

induced cellular effects.[8]
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Procedure:

Perform serial dilutions in DMSO:

It is best practice to perform initial serial dilutions of the high-concentration stock solution

in pure DMSO to create intermediate stocks. This minimizes the risk of precipitation.

Dilute into aqueous buffer/media:

Add a small volume of the appropriate DMSO stock (or intermediate stock) to your final

aqueous solution (e.g., cell culture medium or assay buffer).

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of media). This results in a

final DMSO concentration of 0.1%.

Mix thoroughly:

Gently mix the final working solution immediately after adding the DMSO stock to ensure

homogeneity.

Vehicle Control:

Always include a vehicle control in your experiments that contains the same final

concentration of DMSO as your treated samples.[8]

Signaling Pathway Inhibition
C-7280948 acts by inhibiting PRMT1, which plays a key role in epigenetic regulation through

histone methylation. PRMT1 methylates arginine residues on histones, leading to

transcriptional activation.[1] By inhibiting PRMT1, C-7280948 can modulate gene expression,

which is particularly relevant in the context of hormone-dependent cancers where PRMT1 is

linked to the activation of estrogen and androgen receptors.[3][5]
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Simplified Signaling Pathway of C-7280948 Action
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Caption: C-7280948 inhibits PRMT1-mediated histone methylation.

Troubleshooting
Precipitation upon dilution in aqueous buffer: This is a common issue with hydrophobic

compounds.[7] To resolve this, you can try further diluting the stock solution in DMSO before

adding it to the aqueous medium or lowering the final concentration of the compound in your

assay.[7]

Compound instability: Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[3]

[7] Use fresh, anhydrous DMSO to prevent degradation due to moisture.[4]

Vehicle control shows a biological effect: The final concentration of DMSO might be too high.

[8] Ensure the final DMSO concentration is below 0.5%, and ideally below 0.1%.[8] Always

run a parallel experiment with a vehicle control at the same final DMSO concentration.[8]
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By following these guidelines, researchers can confidently prepare and utilize C-7280948
solutions for their experiments, ensuring reproducible and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

